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Compound of Interest

Compound Name: 3-Methoxypiperidin-2-one

Cat. No.: B1359197

Technical Guide: 3-Methoxypiperidin-2-one

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific chemical compound 3-Methoxypiperidin-2-one,
including its CAS number and detailed experimental data, is not readily available in public
chemical databases. This suggests that it may be a novel compound or one that has not been
extensively studied or documented. The following guide provides information on the closely
related and structurally similar compound, 3-Methylpiperidin-2-one, to serve as a relevant
reference.

Core Compound: 3-Methylpiperidin-2-one

Chemical Identity and Properties

3-Methylpiperidin-2-one is a derivative of piperidin-2-one, a six-membered lactam. The
presence of a methyl group at the 3-position introduces a chiral center, meaning this compound

can exist as two different enantiomers. It is recognized as a valuable intermediate in organic
synthesis, particularly in the development of pharmaceutical compounds.[1]
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Identifier Value

CAS Number 3768-43-2[2][3]

Molecular Formula C6H11NO[3][4]

IUPAC Name 3-methylpiperidin-2-one[3]
Molecular Weight 113.16 g/mol [3]

Synthesis and Reactions

The synthesis of 3-Methylpiperidin-2-one and its derivatives can be achieved through various
synthetic routes, including:

o Asymmetric Synthesis: Chiral reagents can be employed to achieve high yields and purity of
specific enantiomers.[1]

o Cyclization Reactions: The piperidinone ring can be formed through the cyclization of
appropriate amino acid precursors or other nitrogen-containing linear molecules.[1]

o Reduction of Precursors: Certain precursor compounds can be reduced to form the 3-
Methylpiperidin-2-one structure.[1]

The chemical reactivity of 3-Methylpiperidin-2-one is characteristic of a cyclic amide (lactam).
The carbonyl group is susceptible to nucleophilic attack, allowing for the synthesis of a variety
of derivatives. The carbonyl can also be reduced to form the corresponding alcohol.[1]

Experimental Protocols

While specific, detailed experimental protocols for 3-Methoxypiperidin-2-one are unavailable,
general methodologies for the synthesis and analysis of related piperidin-2-one derivatives can
be adapted. A representative, generalized workflow for the synthesis of a substituted piperidin-
2-one is outlined below.
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Generalized Synthetic Workflow for Substituted Piperidin-2-ones

Starting Materials

Precursor Molecules
(e.g., delta-valerolactone)

1. Reaction Setup

Reaction Steps

Alkylation/Functionalization
(e.g., with s-BuLi and an electrophile)

2. Quenching

Aqueous Work-up
and Extraction

3. Isolation

Purification
(e.g., Flash Chromatography)

4. Characterization

Analysis and Final Product

Structural Analysis
(e.g., NMR, HPLC, HRMS)

5. Confirmation

Final Substituted
Piperidin-2-one
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Logical Framework for Investigating a Novel Piperidinone

Compound Synthesis & Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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